N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide

• IUPAC Name: N-(2-ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide
• InChI: InChI=1S/C15H18N2O/c1-3-7-15(18)16-14-11-17(4-2)10-12-8-5-6-9-13(12)14/h5-6,8-9,14H,4,10-11H2,1-2H3,(H,16,18)
• InChI Key: UANHWZLEEGYQJI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC(C2=CC=CC=C2C1)NC(=O)C#CC
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide, also known as EBIO, is a chemical compound with potential applications in scientific research. It is a small molecule that has been found to exhibit a range of biological effects, making it a useful tool for investigating various physiological and biochemical processes.

Mechanism of Action

N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide acts as a potassium channel activator by binding to specific sites on the channel protein. This binding causes a conformational change in the protein, leading to an increase in potassium ion flux across the cell membrane. This increase in potassium ion flux can have a range of physiological effects, including the relaxation of smooth muscle cells and the regulation of neuronal excitability. Additionally, N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide has been shown to modulate calcium signaling pathways, although the exact mechanism of this effect is not well understood.
Biochemical and Physiological Effects:
N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide has been shown to have a range of biochemical and physiological effects, including the activation of potassium channels, the regulation of calcium signaling pathways, and the inhibition of inflammatory responses. These effects can have a range of downstream effects on cellular processes, including the relaxation of smooth muscle cells, the regulation of neuronal excitability, and the modulation of immune responses.

Advantages and Limitations for Lab Experiments

N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide has several advantages and limitations for lab experiments. One advantage is that it is a well-established tool for investigating potassium channel function and calcium signaling pathways. Additionally, it has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. However, one limitation of N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide is that it can be difficult to work with due to its complex synthesis method and the need for careful control of reaction conditions. Additionally, its effects can be difficult to interpret in complex biological systems, making it important to use complementary techniques to fully understand its effects.

Future Directions

There are several future directions for research on N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide. One area of interest is the development of more potent and selective potassium channel activators based on the structure of N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide. Additionally, further research is needed to fully understand the mechanisms of action of N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide on calcium signaling pathways and its potential use as an anti-inflammatory agent. Finally, the development of new techniques for studying the effects of N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide in complex biological systems could lead to a better understanding of its physiological effects.

Synthesis Methods

N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide can be synthesized through a multistep process that involves the reaction of various chemical reagents. The synthesis method typically involves the use of organic solvents and requires careful control of reaction conditions to ensure the purity and yield of the final product. While the synthesis of N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide is complex, it is a well-established process that has been used in many scientific studies.

Scientific Research Applications

N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide has been found to have a range of scientific research applications, including its use as a potassium channel activator. Potassium channels play a critical role in regulating the electrical activity of cells, and the activation of these channels can have a range of physiological effects. N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, N-(2-Ethyl-3,4-dihydro-1H-isoquinolin-4-yl)but-2-ynamide has been used in studies investigating the role of calcium signaling in cellular processes.